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Introduction
AZD2423 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2). CCR2

and its primary ligand, monocyte chemoattractant protein-1 (MCP-1 or CCL2), play a crucial

role in the migration and infiltration of monocytes and macrophages to sites of inflammation.

This signaling axis is implicated in a variety of inflammatory and neuropathic pain conditions.

Upon MCP-1 binding, CCR2 initiates a signaling cascade that leads to a transient increase in

intracellular calcium concentration ([Ca2+]), a key second messenger involved in chemotaxis

and other cellular responses. Therefore, measuring the inhibition of MCP-1-induced calcium

mobilization is a critical method for characterizing the potency and efficacy of CCR2

antagonists like AZD2423.

This document provides a detailed protocol for performing a calcium mobilization assay in the

human monocytic cell line, THP-1, to evaluate the inhibitory activity of AZD2423.

Signaling Pathway of MCP-1/CCR2-Mediated
Calcium Mobilization
The binding of MCP-1 to its receptor, CCR2, on the surface of THP-1 cells activates a

heterotrimeric G protein. The Gα subunit of the G protein activates phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
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trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic

reticulum, leading to the release of stored calcium into the cytoplasm. This initial release is

followed by a sustained influx of extracellular calcium through store-operated calcium channels.

AZD2423, as a CCR2 antagonist, blocks the initial binding of MCP-1, thereby inhibiting this

entire downstream signaling cascade.
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Calcium Mobilization Assay Workflow
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To cite this document: BenchChem. [Application Notes and Protocols: AZD2423 Calcium
Mobilization Assay in THP-1 Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103996#azd2423-calcium-mobilization-assay-in-
thp-1-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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